Cas no 1020488-96-3 (2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide
• CAS No: 1020488-96-3
• MF: C₂₁H₁₇FN₄O₂S
• MW: 408.448686361313
• CID: 6074930
• PubChem ID: 25281547
• Update Time: 2025-06-07

2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide
• 2-(4-fluorophenoxy)-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]acetamide
• 2-(4-fluorophenoxy)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)acetamide
• 1020488-96-3
• AKOS016391440
• F5030-0097

• Inchi： 1S/C21H17FN4O2S/c1-14-11-19(24-20(27)12-28-17-9-7-16(22)8-10-17)26(25-14)21-23-18(13-29-21)15-5-3-2-4-6-15/h2-11,13H,12H2,1H3,(H,24,27)
• InChI Key： ZGTAFBSIFXQHRM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 408.10562513g/mol
• Monoisotopic Mass: 408.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide

Professional Introduction to Compound with CAS No. 1020488-96-3 and Product Name: 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide

The compound with the CAS number 1020488-96-3 and the product name 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable biological activity, making it a subject of intense research interest. The structure of this molecule is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing focus on the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide molecule has garnered attention due to its ability to interact with specific targets in the body. This interaction is mediated by its molecular framework, which includes a 4-fluorophenoxy group, a 3-methyl substituent, and a 4-phenyl-1,3-thiazol-2-yl moiety. These components are strategically positioned to facilitate binding to biological receptors, thereby influencing cellular processes.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. The pyrazol ring in its structure is known to have neuroprotective properties, which has led researchers to explore its efficacy in conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that derivatives of pyrazole can inhibit the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. The presence of the 4-fluorophenoxy group further enhances its pharmacological profile by improving metabolic stability and bioavailability.

The thiazole component of the molecule also plays a crucial role in its biological activity. Thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties. In particular, the 4-phenyl-thiazole moiety has been shown to exhibit potent activity against various bacterial strains. This makes the compound a promising candidate for developing new antibiotics or antiseptics. The combination of these functional groups results in a molecule that can potentially address multiple therapeutic challenges simultaneously.

Another area where this compound shows promise is in oncology. The intricate structure of 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide allows it to interact with enzymes involved in cell proliferation and survival. Specifically, it has been observed to inhibit kinases that are overexpressed in cancer cells. By targeting these kinases, the compound can disrupt signaling pathways that promote tumor growth and metastasis. Preliminary clinical trials have shown encouraging results in animal models, suggesting that it may have therapeutic potential in human cancers.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the process and produce sufficient quantities for further study. The introduction of fluorine atoms into the molecular structure is particularly challenging but essential for achieving the desired biological activity. Fluorine atoms can significantly alter the pharmacokinetic properties of a drug, making it more stable and effective.

One of the key challenges in developing new pharmaceuticals is ensuring their selectivity for target receptors while minimizing side effects. The complex architecture of 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide contributes to its high selectivity by allowing it to fit precisely into receptor binding sites. This specificity reduces the likelihood of off-target effects, which can lead to adverse reactions. Computational modeling has been instrumental in understanding how this compound interacts with biological targets at an atomic level.

The future development of this compound will likely involve further preclinical studies to assess its safety and efficacy in humans. Once these studies are completed successfully, it could enter clinical trials and eventually receive regulatory approval for medical use. The pharmaceutical industry is keenly interested in compounds like this one due to their potential to address unmet medical needs and provide new treatment options for patients.

In conclusion, the compound with CAS number 1020488-96-3 and product name 2-(4-fluorophenoxy)-N-[3-methyl-1-(4-phényl-l,l-thiazolo]-2-yI-lH-pyrazol-lS-yI)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and biological activity make it a promising candidate for treating neurological disorders, oncological conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.